Cas no 651058-97-8 (2-Chloro-5-(methoxycarbonyl)benzoic acid)
651058-97-8 structure
Product Name:2-Chloro-5-(methoxycarbonyl)benzoic acid
CAS No:651058-97-8
MF:C9H7ClO4
MW:214.60248208046
MDL:MFCD22491082
CID:406884
PubChem ID:67215037
Update Time:2025-04-19
2-Chloro-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylic acid, 4-chloro-, 1-methyl ester
- 2-chloro-5-(methoxycarbonyl)benzoic acid
- 2-chloro-5-methoxycarbonylbenzoate
- 2-chloro-5-(methoxycarbonyl)benzoic
- 2-chloro-5-methoxycarbonylbenzoic acid
- AK314219
- Z2130643424
- 2-Chloro-5-(methoxycarbonyl)benzoic acid
-
- MDL： MFCD22491082
- Inchi： 1S/C9H7ClO4/c1-14-9(13)5-2-3-7(10)6(4-5)8(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： YHXPAIMKXLFOOT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)OC)=CC=1C(=O)O
Computed Properties
- Exact Mass: 212.99548
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- XLogP3: 2
- Topological Polar Surface Area: 63.6
Experimental Properties
- PSA: 66.43
2-Chloro-5-(methoxycarbonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JJ747-1g |
2-Chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95+% | 1g |
4557CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JJ747-200mg |
2-Chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95+% | 200mg |
1347CNY | 2021-05-08 | |
| Alichem | A019095587-250mg |
2-Chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95% | 250mg |
$291.04 | 2023-09-01 | |
| Alichem | A019095587-1g |
2-Chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95% | 1g |
$666.40 | 2023-09-01 | |
| Alichem | A019095587-5g |
2-Chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95% | 5g |
$1999.20 | 2023-09-01 | |
| TRC | C377465-10mg |
2-chloro-5-(methoxycarbonyl)benzoic Acid |
651058-97-8 | 10mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C377465-50mg |
2-chloro-5-(methoxycarbonyl)benzoic Acid |
651058-97-8 | 50mg |
$ 250.00 | 2022-04-01 | ||
| TRC | C377465-100mg |
2-chloro-5-(methoxycarbonyl)benzoic Acid |
651058-97-8 | 100mg |
$ 365.00 | 2022-04-01 | ||
| Enamine | EN300-215728-0.05g |
2-chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95% | 0.05g |
$80.0 | 2023-09-16 | |
| Enamine | EN300-215728-0.1g |
2-chloro-5-(methoxycarbonyl)benzoic acid |
651058-97-8 | 95% | 0.1g |
$120.0 | 2023-09-16 |
2-Chloro-5-(methoxycarbonyl)benzoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
651058-97-8 (2-Chloro-5-(methoxycarbonyl)benzoic acid) Related Products
- 2905-69-3(Methyl 2,5-dichlorobenzoate)
- 35112-28-8(Methyl 2,4-dichlorobenzoate)
- 90767-87-6(1,4-Benzenedicarboxylic acid, 2,3-dichloro-, dimethyl ester)
- 2905-54-6(Methyl 2,3-dichlorobenzoate)
- 3293-89-8(1,4-dimethyl 2,5-dichlorobenzene-1,4-dicarboxylate)
- 431888-57-2(2-Chloro-4-(methoxycarbonyl)benzoic acid)
- 18643-84-0(Dimethyl 2-Chlorobenzene-1,4-dioate)
- 610-96-8(Methyl 2-chlorobenzoate)
- 14920-87-7(Methyl 2,6-dichlorobenzoate)
- 68214-43-7(Methyl 2,5-dichlorobenzoate)
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